![molecular formula C18H14FNO2 B2547587 (2E)-3-(2H-chromen-3-yl)-N-(4-fluorophenyl)prop-2-enamide CAS No. 887347-02-6](/img/structure/B2547587.png)
(2E)-3-(2H-chromen-3-yl)-N-(4-fluorophenyl)prop-2-enamide
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Description
(2E)-3-(2H-chromen-3-yl)-N-(4-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H14FNO2 and its molecular weight is 295.313. The purity is usually 95%.
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Scientific Research Applications
Environmental and Health Impact of Polyfluoroalkyl Chemicals
Polyfluoroalkyl chemicals, which share a connection with the fluorophenyl group in the compound of interest, are extensively studied for their environmental persistence and potential health effects. These chemicals are known for their widespread use in industrial and consumer products, leading to concerns about their bioaccumulation and toxicity. Research focuses on understanding the mechanisms of environmental degradation, bioaccumulation, and the pathways through which these substances exert toxic effects on organisms and humans. Studies in this area aim to develop strategies for mitigating the environmental impact of these persistent compounds and assessing the risks associated with exposure (Liu & Mejia Avendaño, 2013).
Pharmacological Applications of Fluorinated Compounds
The incorporation of fluorine atoms into pharmaceutical compounds is a common strategy to enhance their biological activity, stability, and membrane permeability. Fluorinated compounds, such as those containing fluorophenyl groups, are extensively researched for their potential as therapeutic agents. The unique properties of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic profiles of these molecules, making them candidates for treating a wide range of diseases. Research in this area explores the synthesis, characterization, and biological evaluation of fluorinated compounds to discover new drugs with improved efficacy and safety profiles.
Molecular Imaging and Fluorescent Chemosensors
Fluorinated compounds and chromenes are also explored for their applications in molecular imaging and as fluorescent chemosensors. These applications take advantage of the fluorescent properties of certain chromenes and the ability of fluorinated compounds to act as contrast agents or sensors for detecting biological molecules, ions, or cellular conditions. Studies focus on designing and synthesizing new fluorescent probes that offer high sensitivity, specificity, and stability for imaging applications in biological research and medical diagnostics. The development of these probes contributes to advancing our understanding of biological processes at the molecular level and improving the detection of diseases (Alford et al., 2009).
Properties
IUPAC Name |
(E)-3-(2H-chromen-3-yl)-N-(4-fluorophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FNO2/c19-15-6-8-16(9-7-15)20-18(21)10-5-13-11-14-3-1-2-4-17(14)22-12-13/h1-11H,12H2,(H,20,21)/b10-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPWRDWOWRXAZGD-BJMVGYQFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2O1)C=CC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=CC2=CC=CC=C2O1)/C=C/C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.